![molecular formula C9H9ClO2 B1279556 1-Chloro-3-phenoxypropan-2-one CAS No. 940-47-6](/img/structure/B1279556.png)
1-Chloro-3-phenoxypropan-2-one
Overview
Description
1-Chloro-3-phenoxypropan-2-one, also known as CP, is a halogenated organic compound with a wide range of applications in the scientific and industrial fields. CP is a colorless, volatile liquid that is used as a solvent and in the production of various chemicals. It is also used in organic synthesis and in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals. CP is highly flammable and has a high vapor pressure, making it a potentially hazardous substance.
Scientific Research Applications
1. Adsorption and Removal of Phenolic Compounds
Modified montmorillonites using hydroxyl-containing Gemini surfactants have been studied for their effectiveness in removing phenolic compounds like catechol and phenol from aqueous solutions. These studies reveal insights into the adsorption kinetics and efficiency, suggesting potential applications in environmental remediation and water purification (Liu et al., 2014).
2. Chiral Synthesis for Antidepressants
The asymmetric reduction of 3-chloropropiophenone to (S)-3-chloro-1-phenylpropanol, a crucial chiral precursor for antidepressants like tomoxetine, has been studied. This involves using immobilized Saccharomyces cerevisiae cells, indicating potential pharmaceutical applications (Yang et al., 2009).
3. Novel Compound Synthesis
Research has focused on synthesizing new 3-Phenoxypropan-2-ols with various heterocyclic substituents, which could have implications in developing new chemical entities with potential applications in various fields, including materials science and biochemistry (Mesropyan et al., 2005).
4. Nonlinear Optical Properties
A study on a novel bichromophore composed of a 3-phenoxypropane-1, 2-diol derivative has demonstrated enhanced nonlinear optical properties, suggesting its use in designing and synthesizing multi-chromophoric dendrimers for applications in photonics and optoelectronics (Gao et al., 2010).
5. Antibacterial Activity of Schiff-Base Zinc(II) Complexes
Research involving Schiff-base Zinc(II) complexes, derived from compounds including 1-chloro-3-phenoxypropan-2-one derivatives, has been conducted to evaluate their antibacterial activities, indicating potential in developing new antibacterial agents (Guo, 2011).
6. cPLA2alpha Inhibition for Medicinal Chemistry
Studies have been conducted on 1-indol-1-yl-3-phenoxypropan-2-one inhibitors of cytosolic phospholipase A(2)alpha, which are relevant in medicinal chemistry for developing new therapeutic agents, particularly in the context of anti-inflammatory and neuroprotective drugs (Ludwig et al., 2006).
Safety and Hazards
The safety data sheet for a similar compound, “1-Chloro-3-phenoxy-2-propanol”, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
1-chloro-3-phenoxypropan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHASLAUEJHRDFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40469576 | |
Record name | 1-chloro-3-phenoxy-propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
940-47-6 | |
Record name | 1-chloro-3-phenoxy-propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.